Cas no 333333-34-9 (5-Formylphthalide)

5-Formylphthalide structure
5-Formylphthalide structure
Product Name:5-Formylphthalide
CAS No:333333-34-9
MF:C9H6O3
MW:162.142142772675
MDL:MFCD04117978
CID:1039798
PubChem ID:9877463
Update Time:2025-04-20

5-Formylphthalide Chemical and Physical Properties

Names and Identifiers

    • 1,3-dihydro-1-oxo-5-Isobenzofurancarboxaldehyde
    • 1-oxo-1,3-dihydroisobenzofuran-5-carbaldehyde
    • 1-oxo-3H-2-benzofuran-5-carbaldehyde
    • 5-Formylphthalide
    • DBSGLQIKLWDTTD-UHFFFAOYSA-N
    • 1-oxo-1,3-dihydroisobenzofuran-5-carboxaldehyde
    • DTXSID80432168
    • 1-oxo-1,3-dihydro-2-benzofuran-5-carbaldehyde
    • 5-formyl phthalide
    • SCHEMBL1467863
    • AKOS006228723
    • CS-0323509
    • 333333-34-9
    • AS-0786
    • DA-06780
    • E77303
    • MDL: MFCD04117978
    • Inchi: 1S/C9H6O3/c10-4-6-1-2-8-7(3-6)5-12-9(8)11/h1-4H,5H2
    • InChI Key: DBSGLQIKLWDTTD-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC(C=O)=CC=2C1)=O

Computed Properties

  • Exact Mass: 162.03168
  • Monoisotopic Mass: 162.031694049g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • Density: 1.377±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 163-165 ºC
  • Solubility: Slightly soluble (1.1 g/l) (25 º C),
  • PSA: 43.37

5-Formylphthalide Security Information

5-Formylphthalide Pricemore >>

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